Ethyl 1H-pyrrolo[3,2-B]pyridine-6-carboxylate

• IUPAC Name: ethyl 1H-pyrrolo[3,2-b]pyridine-6-carboxylate
• InChI: InChI=1S/C10H10N2O2/c1-2-14-10(13)7-5-9-8(12-6-7)3-4-11-9/h3-6,11H,2H2,1H3
• InChI Key: NAJRZBFAOZOKDX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=CN2)N=C1
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol

Description

Ethyl 1H-pyrrolo[3,2-b]pyridine-2-carboxylate is a chemical compound with the CAS Number: 17288-32-3. It has a molecular weight of 190.2. The IUPAC name for this compound is ethyl 1H-pyrrolo[3,2-b]pyridine-2-carboxylate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H10N2O2/c1-2-14-10(13)9-6-8-7(12-9)4-3-5-11-8/h3-6,12H,2H2,1H3. This code provides a standard way to encode the compound’s structure and can be used to generate a 3D model.

Physical And Chemical Properties Analysis

Ethyl 1H-pyrrolo[3,2-b]pyridine-2-carboxylate is a solid at room temperature. It should be stored at 0-8°C.

Scientific Research Applications

Synthesis of Novel Compounds

Ethyl 1H-pyrrolo[3,2-b]pyridine-6-carboxylate serves as a precursor in the facile and efficient synthesis of new pyrazolo[3,4-b]pyridine products. This is achieved through condensation with pyrazole-5-amine derivatives and activated carbonyl groups, yielding N-fused heterocycle products in good to excellent yields (Ghaedi et al., 2015). Similarly, its utility in the synthesis of 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids from ethyl 5-methyl(or 5H)-2-aminopyrrole-3-carboxylate underlines its versatility in producing compounds with antibacterial activity (E. Toja et al., 1986).

Antioxidant Activity and Functionalization

Research has also highlighted the synthesis of 3-(pyrrol-1-yl)-4,6-dimethyl selenolo[2,3-b]pyridine derivatives starting from ethyl 4,6-dimethyl-3-(pyrrol-1-yl) selenolo[2,3-b]pyridine-2-carboxylate. These compounds demonstrated notable antioxidant activity, indicating potential for further exploration in related applications (R. Zaki et al., 2017).

Computational Studies and Characterization

The compound has been involved in studies like the computational analysis of ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate (EFADPC), providing insights into its molecular structure and potential interaction sites, which are crucial for designing further chemical reactions and understanding its behavior in various conditions (R. N. Singh et al., 2014).

Photophysical Behavior

The photophysical properties of derivatives, such as ethyl 1-((2-(2-ethoxy-2-oxoethyl)pyridin-3-yl)carbamoyl)-2-hydroxy-1H-pyrrolo-[3,2-b]pyridine-3-carboxylate, have been studied, revealing reverse solvatochromism behavior depending on solvent polarity. This indicates potential applications in bio- or analytical sensors and optoelectronic devices due to its high quantum yield and sensitivity to environmental changes (Ebru Bozkurt & Ş. D. Doğan, 2018).

Safety And Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause certain health hazards. The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment.